![molecular formula C18H23FN2O2 B6004736 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide](/img/structure/B6004736.png)
4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology, medicinal chemistry, and neuroscience. This compound is known for its unique chemical structure, which makes it an attractive target for research and development.
Mechanism of Action
The mechanism of action of 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain, particularly dopamine and serotonin. This compound has been shown to act as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter systems, 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide has been shown to have other biochemical and physiological effects. For example, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide in lab experiments is its potent and selective effects on neurotransmitter systems. This makes it a valuable tool for studying the role of dopamine and serotonin in various physiological and pathological processes. However, one limitation of this compound is its relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide. One area of interest is the development of new drugs based on this compound for the treatment of mental disorders such as schizophrenia and depression. Another direction is the study of the molecular mechanisms underlying its effects on neurotransmitter systems, which may lead to the identification of new drug targets. Finally, the use of this compound in animal models of neurological and psychiatric disorders may provide valuable insights into the pathophysiology of these conditions.
Synthesis Methods
The synthesis of 4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide involves the reaction of 4-fluorobenzoyl chloride with N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}amine in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield.
Scientific Research Applications
4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide has been extensively studied for its potential applications in various fields of science. In pharmacology, this compound has been shown to exhibit potent antipsychotic and antidepressant effects, making it a promising candidate for the development of new drugs for the treatment of mental disorders.
properties
IUPAC Name |
4-fluoro-N-[(1-pent-4-enoylpiperidin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN2O2/c1-2-3-6-17(22)21-11-4-5-14(13-21)12-20-18(23)15-7-9-16(19)10-8-15/h2,7-10,14H,1,3-6,11-13H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLZSUOQDOAMKMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)N1CCCC(C1)CNC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-{[1-(4-pentenoyl)-3-piperidinyl]methyl}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.